Cholane

• CAS RN: 548-98-1
• Molecular Formula: C24H42
• Molecular Weight: 330.6 g/mol
• IUPAC Name: (8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-pentan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene
• InChI: InChI=1S/C24H42/c1-5-8-17(2)20-12-13-21-19-11-10-18-9-6-7-15-23(18,3)22(19)14-16-24(20,21)4/h17-22H,5-16H2,1-4H3/t17-,18?,19+,20-,21+,22+,23+,24-/m1/s1
• InChI Key: QSHQKIURKJITMZ-BRPMRXRMSA-N
• Isomeric SMILES: CCC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4[C@@]3(CCCC4)C)C
• SMILES: CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCCC4)C)C

Description

Cholane is a steroid fundamental parent.

Scientific Research Applications

Palladium-Catalyzed Amination and Macrocycles Synthesis

Research has shown that cholane derivatives, such as 3,24-bis(6-chloropyridin-2-yloxy)cholane, are effectively used in the synthesis of polyazamacrocycles through palladium-catalyzed amination reactions. These macrocycles have applications in various fields including medicinal chemistry and materials science. The nature of the polyamines used influences the formation of cyclodimers and other cyclic oligomers in these processes (Averin et al., 2008), (Averin et al., 2009).

DNA Binding and Gene Delivery

Cholane derivatives, such as cholan-24-amides, have been prepared and studied for their binding affinities with calf thymus DNA. These derivatives are significant in the context of non-viral gene delivery and provide insights into lipoplex formation, which is crucial for gene therapy (Blagbrough et al., 2000).

Amphiphilic Molecular Pockets

Cholane trimers, exhibiting unique properties like the formation of hydrophobic or hydrophilic cavities depending on the solvent, have been developed. These dynamic molecular pockets have potential applications in targeted drug delivery and molecular recognition processes (Luo et al., 2009).

Hydrogen Bonding and Activity Analysis

Studies on cholane derivatives have focused on understanding their intermolecular interactions, such as hydrogen bonding. This analysis is crucial for predicting biological activities and understanding molecular packing, which is beneficial in drug design and material sciences (Kant, 2015).

Sustained Drug Delivery

Cholane derivatives, when combined with other molecules like methoxy-poly(ethylene glycol)s, form supramolecular assemblies. These assemblies have been used for sustained delivery of hormones like recombinant human growth hormone, showcasing their potential in controlled drug release (Salmaso et al., 2014).

Antibacterial Properties

Research on basic derivatives of cholane and norcholane has indicated significant bacteriostatic activity against various bacteria, emphasizing their potential use in developing new antibacterial agents (Stacey & Webb, 1947).